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Compound of Interest

Compound Name: ZINC194100678

Cat. No.: B11930747

For Immediate Release

Researchers and laboratory personnel now have access to a comprehensive guide on the
proper disposal procedures for ZINC194100678, also known by its IUPAC name, Sodium zinc
N,N-bis(carboxymethyl)glycinate. Due to the potential hazards associated with this compound,
adherence to strict disposal protocols is crucial to ensure personnel safety and environmental
protection.

ZINC194100678 is a chemical compound that requires careful handling. While a specific Safety
Data Sheet (SDS) for ZINC194100678 is not readily available, data from structurally similar
compounds, such as zinc glycinate and nitrilotriacetic acid (NTA), indicate potential health and
environmental hazards. This guide synthesizes available information to provide a clear and
actionable disposal plan.

Hazard Profile and Safety Recommendations

Based on data from related compounds, ZINC194100678 should be treated as a substance
that is harmful if swallowed and capable of causing serious eye damage.[1][2][3][4][5]
Furthermore, the presence of zinc indicates that the compound is likely very toxic to aquatic life
with long-lasting effects.[1][3] Some related compounds are also suspected of causing cancer.

[2][6]

Personal Protective Equipment (PPE) is mandatory when handling ZINC194100678. This
includes, but is not limited to:
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o Safety goggles or a face shield

o Chemical-resistant gloves

e Alab coat or other protective clothing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

Quantitative Data Summary

For quick reference, the following table summarizes key hazard information extrapolated from

related compounds.

Hazard

Primary Route of

o Description Associated Risks

Classification Exposure

Nausea, vomiting, and
o Harmful if swallowed. ) potential for more
Acute Oral Toxicity Ingestion _
[L1[21[3][4] severe internal
damage.
Irreversible eye
) Causes serious eye damage, pain, and
Serious Eye Damage Eyes

damage.[1][2][3][4][5]

potential loss of

vision.

Aquatic Toxicity

Very toxic to aquatic
life with long-lasting
effects.[1][3]

Environmental

Release

Harm to aquatic
ecosystems and

organisms.

Potential Carcinogen

Suspected of causing

cancer.[2][6]

Inhalation, Ingestion,
Skin Contact

Increased risk of
cancer with repeated
or significant

exposure.

Step-by-Step Disposal Protocol
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The following procedure outlines the recommended steps for the safe disposal of

ZINC194100678 waste.

Segregation: All waste containing ZINC194100678, including unused product, contaminated
labware (e.g., pipette tips, vials), and contaminated PPE, must be segregated from general
laboratory waste.

Waste Collection:

o Solid Waste: Collect solid waste in a clearly labeled, sealed, and chemical-resistant
container. The label should include the chemical name ("ZINC194100678" or "Sodium zinc
N,N-bis(carboxymethyl)glycinate™), the hazard symbols (e.g., corrosive, health hazard,
environmental hazard), and the date of accumulation.

o Agueous Solutions: Collect aqueous waste in a separate, clearly labeled, and sealed
container. Do not mix with other chemical waste streams unless compatibility has been
confirmed. The pH of the solution should be neutralized if it is acidic or basic, taking care
to avoid any exothermic reactions.

Storage: Store the sealed waste containers in a designated hazardous waste accumulation
area. This area should be secure, well-ventilated, and away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Provide them with all available information on the chemical's properties
and potential hazards. Under no circumstances should ZINC194100678 waste be disposed
of down the drain or in regular trash.

Experimental Workflow for Disposal

The logical flow for the proper disposal of ZINC194100678 is illustrated in the diagram below.
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ZINC194100678 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of ZINC194100678: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930747#zinc194100678-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://download.basf.com/p1/000000000030591125_SDS_GEN_GB/en_GB/Zn-Glycinate_30591125_SDS_GEN_GB_en_4-0.pdf
https://www.echemi.com/sds/zinc-glycinate-temppid160705002080.html
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Glycinate
https://datasheets.scbt.com/sc-215578.pdf
https://www.benchchem.com/product/b11930747#zinc194100678-proper-disposal-procedures
https://www.benchchem.com/product/b11930747#zinc194100678-proper-disposal-procedures
https://www.benchchem.com/product/b11930747#zinc194100678-proper-disposal-procedures
https://www.benchchem.com/product/b11930747#zinc194100678-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11930747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

